BENGHE Foundational & Exploratory

Check Availability & Pricing

(+)-Mephenytoin CAS number and molecular
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Mephenytoin, (+)-

Cat. No.: B013647

Technical Guide: (+)-Mephenytoin

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of (+)-Mephenytoin, also known as
(S)-Mephenytoin, a key substrate for the cytochrome P450 enzyme CYP2C19. This document

details its chemical properties, metabolic pathways, relevant quantitative data, and established
experimental protocols for its use in research and drug development.

Core Compound Information

Identifier Value

Compound Name (+)-Mephenytoin, (S)-Mephenytoin

CAS Number 70989-04-7[1][2][3]

Molecular Formula C12H1aN202[1][3][4][5]

Molecular Weight 218.25 g/mol [1][2][3][€]

IUPAC Name ((j&?:z:;thyl-3-methyl-5-phenylimidazolidine-2,4-
Synonyms (S)-(+)-5-Ethyl-3-methyl-5-phenylhydantoin

Molecular Structure
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Caption: Molecular structure of (+)-Mephenytoin.

Metabolic Pathway of (+)-Mephenytoin

(+)-Mephenytoin is primarily metabolized in the liver through aromatic hydroxylation. This
reaction is highly stereoselective and is almost exclusively catalyzed by the cytochrome P450
enzyme CYP2C19, making (+)-Mephenytoin a reliable probe for assessing CYP2C19 activity.
[1][7] The major metabolite formed is (S)-4'-hydroxy-mephenytoin.

Metabolism of (+)-Mephenytoin
(+)-Mephenytoin 4'-hydroxylation (S)-4'-hydroxy-mephenytoin
(Substrate) (Major Metabolite)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(+)-Mephenytoin CAS number and molecular structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013647#mephenytoin-cas-number-and-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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